Cas no 879558-15-3 (1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 879558-15-3
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD09031714
• CID: 1037661
• PubChem ID: 11586412
• Update Time: 2025-04-20

1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carbonitrile
• 1-isopropyl-1H-1,2,3-benzotriazole-5-carbonitrile(SALTDATA: FREE)
• 1-propan-2-ylbenzotriazole-5-carbonitrile
• 1-Isopropyl-1,2,3-benzotriazole-5-carbonitrile
• 1-ISOPROPYL-1H-BENZOTRIAZOLE-5-CARBONITRILE
• CCG-344335
• EN300-6750712
• 879558-15-3
• 1-(Propan-2-yl)-1H-benzotriazole-5-carbonitrile
• CS-0213034
• DTXSID20468981
• MFCD09031714
• 1-Isopropyl-1H-1,2,3-benzotriazole-5-carbonitrile
• 1-(propan-2-yl)-1H-1,2,3-benzotriazole-5-carbonitrile
• AKOS006290842
• BS-29747
• SCHEMBL19848477
• DB-363681
• STL570870

• MDL： MFCD09031714
• Inchi： 1S/C10H10N4/c1-7(2)14-10-4-3-8(6-11)5-9(10)12-13-14/h3-5,7H,1-2H3
• InChI Key： HDWQPSYFWYMOAQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2N=N1)C(C)C

Computed Properties

• Exact Mass: 186.09100
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.50000
• LogP: 1.88388

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles